Cas no 1355248-09-7 (3-(4-Methylphenyl)pyridine-2-carboxamide)

• Product Name: 3-(4-Methylphenyl)pyridine-2-carboxamide
• CAS No: 1355248-09-7
• MF: C₁₃H₁₂N₂O
• MW: 212.247182846069
• MDL: MFCD21333048
• CID: 1037742
• PubChem ID: 70699696
• Update Time: 2025-06-11

3-(4-Methylphenyl)pyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-(p-Tolyl)picolinamide
• 3-(4-methylphenyl)pyridine-2-carboxamide
• 3-(P-tolyl)picolimide
• MFCD21333048
• 1355248-09-7
• DTXSID40742811
• BS-25294
• 3-(4-Methylphenyl)pyridine-2-carboxamide

• MDL： MFCD21333048
• Inchi： 1S/C13H12N2O/c1-9-4-6-10(7-5-9)11-3-2-8-15-12(11)13(14)16/h2-8H,1H3,(H2,14,16)
• InChI Key： LSLMCVWZSAXPFQ-UHFFFAOYSA-N
• SMILES： O=C(C1C(=CC=CN=1)C1C=CC(C)=CC=1)N

Computed Properties

• Exact Mass: 212.094963011g/mol
• Monoisotopic Mass: 212.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 56Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 3-(4-Methylphenyl)pyridine-2-carboxamide

Introduction to 3-(4-Methylphenyl)pyridine-2-carboxamide (CAS No. 1355248-09-7) and Its Emerging Applications in Chemical Biology

3-(4-Methylphenyl)pyridine-2-carboxamide, identified by the chemical compound code CAS No. 1355248-09-7, is a heterocyclic amide derivative that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This compound belongs to the class of pyridine carboxamides, which are widely studied for their role in drug discovery and development. The presence of both a phenyl ring substituted with a methyl group at the fourth position and a pyridine ring linked via an amide bond introduces a rich scaffold for further chemical modifications and biological evaluations.

The molecular structure of 3-(4-Methylphenyl)pyridine-2-carboxamide (CAS No. 1355248-09-7) consists of a pyridine core connected to a phenyl group via an amide linkage, with the phenyl ring bearing a methyl substituent at the para position. This configuration endows the compound with distinct electronic and steric properties, making it a versatile candidate for various biochemical interactions. The amide functionality is particularly important, as it can participate in hydrogen bonding, influencing both solubility and binding affinity to biological targets.

In recent years, there has been growing interest in exploring the pharmacological potential of 3-(4-Methylphenyl)pyridine-2-carboxamide (CAS No. 1355248-09-7) in the context of modulating neurological and inflammatory pathways. Preliminary studies have suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in pain perception and neuroinflammation. The methyl group on the phenyl ring is believed to enhance binding interactions by optimizing spatial orientation, while the pyridine moiety can engage in π-stacking interactions with aromatic residues in protein targets.

One of the most compelling aspects of 3-(4-Methylphenyl)pyridine-2-carboxamide (CAS No. 1355248-09-7) is its synthetic accessibility, which allows for rapid derivatization to explore novel analogs with enhanced biological activity. Researchers have leveraged this flexibility to develop libraries of related compounds for high-throughput screening (HTS) campaigns aimed at identifying lead candidates for therapeutic intervention. The compound’s amide bond also serves as a handle for further functionalization, enabling modifications such as carboxylation or alkylation to tailor its pharmacokinetic profile.

Recent advances in computational chemistry have further accelerated the study of 3-(4-Methylphenyl)pyridine-2-carboxamide (CAS No. 1355248-09-7). Molecular docking simulations have been employed to predict potential binding modes with target proteins, providing insights into how structural modifications might improve affinity and selectivity. These computational approaches complement experimental efforts, allowing researchers to prioritize synthetic routes based on predicted interaction strengths.

The intersection of organic synthesis and medicinal chemistry has also led to innovative methodologies for constructing analogs of 3-(4-Methylphenyl)pyridine-2-carboxamide (CAS No. 1355248-09-7). Transition-metal-catalyzed cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, have been particularly useful in introducing diverse substituents onto the phenyl ring while maintaining the integrity of the core scaffold. Such techniques have enabled the creation of structurally diverse libraries with tailored biological properties.

Investigations into the metabolic stability of 3-(4-Methylphenyl)pyridine-2-carboxamide (CAS No. 1355248-09-7) have revealed insights into its potential pharmacokinetic behavior. Studies indicate that the compound undergoes moderate biotransformation in vitro, suggesting that it may exhibit a reasonable half-life upon systemic administration. However, further studies are needed to fully elucidate its metabolic pathways and identify any potential liabilities related to oxidative or hydrolytic degradation.

The role of 3-(4-Methylphenyl)pyridine-2-carboxamide (CAS No. 1355248-09-7) in addressing unmet medical needs remains an active area of research. Ongoing clinical trials are evaluating derivatives of this compound for their efficacy in treating conditions such as chronic pain and neurodegenerative disorders. Early results from these trials have been promising, highlighting the compound’s potential as a therapeutic agent.

Future directions for research on 3-(4-Methylphenyl)pyridine-2-carboxamide (CAS No. 1355248-09-7) include exploring its role in modulating immune responses and inflammation. The compound’s ability to interact with both enzymatic and non-enzymatic targets makes it an attractive candidate for developing immunomodulatory therapies. Additionally, studies are underway to investigate its potential applications in oncology, where it may serve as a scaffold for developing kinase inhibitors or other anti-cancer agents.

In conclusion, 3-(4-Methylphenyl)pyridine-2-carboxamide (CAS No. 1355248-09-7) represents a promising chemical entity with diverse biological activities and synthetic tractability. Its unique structural features make it an ideal candidate for further exploration in drug discovery, offering hope for novel treatments across multiple therapeutic areas.